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Solubility Data and Reconstitution Guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Batabulin Sodium

CAS No.: 195533-98-3

Cat. No.: S548456

Batabulin sodium has specific solubility characteristics crucial for experimental success. The table below

summarizes key data and recommended stock solution preparation methods.

Parameter Details

Molecular Weight 393.24 g/mol [1]

CAS Number 195533-98-3 [2] [1]

Appearance Off-white to light yellow solid powder [2] [1]

In Vitro Solubility (DMSO) ~125 mg/mL (~317.87 mM) [2] [1]

Recommended Stock Solution Dissolve in DMSO to a concentration of 125 mg/mL [1].

In Vivo Formulation Protocols

For animal studies, Batabulin sodium requires formulation to ensure bioavailability and stability. Here are

several validated protocols you can use.
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Formulation
Number

Composition (v/v)

Preparation Method

Application Notes

Injection 1 [2]

Injection 2 [2]

Injection 3 [2]

Oral 1 [2]

DMSO : Tween 80 : Saline = 10
:5:85

DMSO : PEG300 : Tween 80 :
Saline=10:40:5:45

DMSO : Corn oil =10 : 90

Suspend in 0.5% CMC Na
(carboxymethylcellulose
sodium)

Mix 100 pL DMSO stock —
add 50 pL Tween 80 - add
850 uL Saline.

Mix 100 yL DMSO - 400
puL PEG300 - 50 uL
Tween 80 — 450 pL Saline.

Mix 100 yL DMSO stock -
add 900 yL Corn oll.

Add compound to a 0.5%
CMC Na solution in water
and suspend.

Suitable for
IP/IVIIM/SC
injection.

A versatile
formulation with
good solubility.

Simple oil-based
formulation.

For oral gavage;
ensures even
suspension.

Experimental Workflow for Solubility and Formulation

The following diagram outlines the key decision points for preparing and using Batabulin sodium in your

experiments.
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(Start: Prepare Batabulin Sodium)

Prepare 125 mg/mL
DMSO Stock Solution

. Formulation 1: Formulation 2: Formulation 3:
G“Spe”d n 0.5% CMC N‘a [DMSO:Tween:Salinej [[)MSO:PEesoo:Tween:Saline] [DMSO:Corn OiD

Click to download full resolution via product page

Frequently Asked Questions

e What is the best way to store Batabulin sodium stock solutions? For long-term storage, keep the
powder at -20°C. Once dissolved in DMSO, aliquot the stock solution and store it at -80°C for up to 6

months. Avoid repeated freeze-thaw cycles to maintain stability [2] [1].

e My Batabulin sodium solution has precipitated. What should I do? Gentle warming and sonication
can often re-dissolve precipitated compound. For DMSO stock solutions, ensure you bring them to
room temperature and vortex thoroughly before use. If precipitation occurs in an aqueous formulation,
consider remaking it and ensure you are following the mixing order precisely (e.g., adding the DMSO

stock to the aqueous components slowly while vortexing) [2].

¢ Which formulation is recommended for intraperitoneal injection? All listed injection formulations

(1, 2, and 3) are suitable for intraperitoneal (IP) administration. Formulation 1 (DMSO:Tween
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80:Saline) is a common and reliable choice for this route [2].

e How should I handle Batabulin sodium safely? This product is for research use only and is not for
human use. Always refer to the compound's Safety Data Sheet (SDS) for detailed handling and

personal protective equipment (PPE) requirements.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b548456#batabulin-sodium-

solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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